2,6-Di-p-tolyl-4,4'-bipyridine

• IUPAC Name: 2,6-bis(4-methylphenyl)-4-pyridin-4-ylpyridine
• InChI: InChI=1S/C24H20N2/c1-17-3-7-20(8-4-17)23-15-22(19-11-13-25-14-12-19)16-24(26-23)21-9-5-18(2)6-10-21/h3-16H,1-2H3
• InChI Key: XWVASFZTYFAOSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=CC(=N2)C3=CC=C(C=C3)C)C4=CC=NC=C4
• Molecular Formula: C24H20N2
• DSSTOX Substance ID: DTXSID301278243
• Molecular Weight: 336.4 g/mol
• CAS RN: 16208-89-2

Description

“2,6-Di-p-tolyl-4,4’-bipyridine” is a chemical compound with the molecular formula C24H20N2. It is used in various scientific studies due to its unique structure and properties.

Synthesis Analysis

The synthesis of bipyridine compounds, such as “2,6-Di-p-tolyl-4,4’-bipyridine”, often involves methods using homo and heterocoupling of pyridine derivatives in the presence of a catalyst. For instance, 2,2′,6,6′-tetramethyl-4,4′-bipyridine was obtained in high yield by the homocoupling of 4-bromo-2,6-dimethylpyridine under mild conditions with NiBr2 (PPh3)2, Et4NI, and zinc powder.

Molecular Structure Analysis

The molecular structure of “2,6-Di-p-tolyl-4,4’-bipyridine” is characterized by two pyridine rings connected by a carbon-carbon bond. The computed anhydrate crystal energy landscapes suggest a different crystallization behavior of the two compounds.

Chemical Reactions Analysis

Bipyridine compounds are known to strongly coordinate with metal centers, which often results in a decrease in catalytic activity and yield in the reaction system. They are also used as starting materials or precursors for a variety of valuable substances such as biologically active molecules, ligands for catalysts, photosensitizers, viologens, and supramolecular architectures.

Scientific Research Applications

Multifunctional Chromic Materials

2,6-Di-p-tolyl-4,4'-bipyridine derivatives are used in creating multifunctional chromic materials. These derivatives exhibit interesting phenomena such as various types of chromism, primarily due to their redox activity and electrochromic aptitude. These materials are noted for their solvent-/medium- and environment-responsive characteristics (Papadakis, 2019).

Dye-Sensitized Solar Cells

These derivatives are integral in the development of heteroleptic sensitizers for thin-film dye-sensitized solar cells (DSCs). The introduction of certain groups extends the conjugation of the bipyridine donor ligand, increasing their molar extinction coefficient and solar light harvesting capacity. These sensitizers have shown high conversion efficiency and stability under light soaking (Kuang et al., 2006).

Synthesis and Computational Chemistry

The synthesis of certain compounds utilizing 2,6-Di-p-tolyl-4,4'-bipyridine has been explored, including their characterization through various techniques. These compounds also undergo computational studies, including non-linear optical properties and molecular docking analyses, indicating potential in fields like cancer research (Jayarajan et al., 2019).

Luminescent Lanthanide Compounds

These derivatives have been used in creating luminescent lanthanide compounds, valuable in biological sensing. They also exhibit unusual thermal and photochemical spin-state transitions in iron complexes (Halcrow, 2005).

Supramolecular Applications

The derivatives serve as building blocks for macromolecular and supramolecular applications. They are valued for their solubilizing properties, aiding in the creation of brominated bipyridines and terpyridines for various applications (Amb & Rasmussen, 2006).

Palladium(II) Derivatives and C(sp3)-H Activation

2,6-Di-p-tolyl-4,4'-bipyridine derivatives have shown unique reactivity with palladium(II) derivatives, leading to selective C(sp3)-H vs. C(sp2)-H activation. This reactivity has potential applications in the field of organometallic chemistry (Stoccoro et al., 2003).

Copper-Based Dye Sensitized Solar Cells

These derivatives are used in copper(I) complexes for incorporation into copper-based dye-sensitized solar cells (DSCs), showing promise in photovoltaic performance and stability (Constable et al., 2009).

Future Directions

The future directions for “2,6-Di-p-tolyl-4,4’-bipyridine” could involve further exploration of its synthesis methods, understanding its characteristics, and investigating its applications in various fields such as catalysts, photosensitizers, and supramolecular architectures. Additionally, the development of novel and efficient methods for the synthesis of pyridine scaffolds with diverse functionalities and substituents remains an area of current interest.